Cas no 85614-47-7 (1-Pyrrolidinebutanamide,N,N-dimethyl-)

1-Pyrrolidinebutanamide,N,N-dimethyl- structure
85614-47-7 structure
Product Name:1-Pyrrolidinebutanamide,N,N-dimethyl-
CAS No:85614-47-7
MF:C10H22N2
MW:170.295082569122
CID:727320
Update Time:2024-01-31

1-Pyrrolidinebutanamide,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinebutanamide,N,N-dimethyl-
    • N,N-dimethyl-4-pyrrolidin-1-ylbutan-1-amine
    • N,N-dimethylpyrrolidine-1-butylamine
    • N,N-Dimethyl-1-pyrrolidinebutanamide
    • Einecs 287-933-9
    • Inchi: 1S/C10H22N2/c1-11(2)7-3-4-8-12-9-5-6-10-12/h3-10H2,1-2H3
    • InChI Key: HDYZARWVRHUPFD-UHFFFAOYSA-N
    • SMILES: N1(CCCCN(C)C)CCCC1

Computed Properties

  • Exact Mass: 170.178299
  • Monoisotopic Mass: 170.178299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5

Experimental Properties

  • Density: 0.893
  • Boiling Point: 218.444°C at 760 mmHg
  • Flash Point: 77.623°C
  • Refractive Index: 1.474
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